Cas no 63969-80-2 (ethyl 3-(2-formylphenyl)propanoate)
63969-80-2 structure
Product Name:ethyl 3-(2-formylphenyl)propanoate
CAS No:63969-80-2
MF:C12H14O3
MW:206.237763881683
CID:961053
PubChem ID:12241422
Update Time:2025-04-19
ethyl 3-(2-formylphenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-(2-formylphenyl)propanoate
- 3-(2-Formylphenyl)Propanoic Acid Ethyl Ester
- AG-G-38922
- CTK5C0323
- MB05786
- DB-319396
- DTXSID90482018
- SCHEMBL3174502
- 63969-80-2
-
- Inchi: 1S/C12H14O3/c1-2-15-12(14)8-7-10-5-3-4-6-11(10)9-13/h3-6,9H,2,7-8H2,1H3
- InChI Key: JURVVSZGQBYHPR-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC1C=CC=CC=1C=O)=O
Computed Properties
- Exact Mass: 206.09400
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 1.99480
ethyl 3-(2-formylphenyl)propanoate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
63969-80-2 (ethyl 3-(2-formylphenyl)propanoate) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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